Cas no 76017-90-8 (5-methyl-1H-Indole-2-acetonitrile)

• Product Name: 5-methyl-1H-Indole-2-acetonitrile
• CAS No: 76017-90-8
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 982341
• PubChem ID: 302923
• Update Time: 2025-04-20

5-methyl-1H-Indole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Indole-2-acetonitrile
• 2-(5-methyl-1H-indol-2-yl)acetonitrile
• (5-methyl-1H-indol-2-yl)acetonitrile
• AC1L71LM
• CTK2H9329
• NSC190674
• NSC-190674
• DTXSID00307304
• 76017-90-8

• Inchi： 1S/C11H10N2/c1-8-2-3-11-9(6-8)7-10(13-11)4-5-12/h2-3,6-7,13H,4H2,1H3
• InChI Key： PINLIEOJKBJVIF-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 170.0845
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58
• LogP: 2.54238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles